Cas no 5606-32-6 (1,3,5-Triazine-2,4-diamine,6-(1-piperidinyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(1-piperidinyl)-
• CAS No: 5606-32-6
• MF: C₈H₁₄N₆
• MW: 194.236959934235
• CID: 380772
• PubChem ID: 220907
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(1-piperidinyl)-
• 6-piperidin-1-yl-1,3,5-triazine-2,4-diamine
• 2,4-diamino-6-piperidino-1,3,5-triazine
• 4,6-diamino-2-piperidino-1,3,5-triazine
• 6-(piperidin-1-yl)-1,3,5-triazine-2,4-diamine
• 6-piperidin-1-yl-[1,3,5]triazine-2,4-diamine
• 6-Piperidino-[1,3,5]triazin-2,4-diyldiamin
• 6-piperidino-[1,3,5]-triazine-2,4-diamine
• 6-piperidino-[1,3,5]triazine-2,4-diyldiamine
• AC1L59I6
• AC1Q4VUV
• CHEMBL127037
• CTK5A4585
• NSC4421
• SureCN4445737
• 5606-32-6
• DTXSID40277835
• SCHEMBL4445737
• s-Triazine, 2,4-diamino-6-piperidino-
• AKOS006275116
• 6-(1-piperidyl)-1,3,5-triazine-2,4-diamine
• NSC-4421

• Inchi： 1S/C8H14N6/c9-6-11-7(10)13-8(12-6)14-4-2-1-3-5-14/h1-5H2,(H4,9,10,11,12,13)
• InChI Key： JHEVYCHGBRFPEO-UHFFFAOYSA-N
• SMILES： N1(C2N=C(N)N=C(N)N=2)CCCCC1

Computed Properties

• Exact Mass: 194.12822
• Monoisotopic Mass: 194.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.331
• Boiling Point: 472.2°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.659
• PSA: 93.95
• LogP: 1.25370